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Compound of Interest

Compound Name: D-Panthenol-d4

Cat. No.: B15140873 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the procurement,

properties, and analytical applications of D-Panthenol-d4, a deuterated form of D-Panthenol

(Provitamin B5). This guide is intended for researchers in pharmaceuticals, cosmetology, and

nutrition science who require a high-purity, isotopically labeled standard for quantitative

analysis.

Commercial Availability and Supplier Information
D-Panthenol-d4 is available from several reputable commercial suppliers specializing in

research chemicals and stable isotope-labeled compounds. Researchers can procure this

compound from suppliers such as GlpBio and Gentaur. When sourcing D-Panthenol-d4, it is

crucial to obtain a Certificate of Analysis (CoA) to verify its identity, purity, and isotopic

enrichment.

Physicochemical Properties and Specifications
D-Panthenol-d4 is the deuterium-labeled version of D-Panthenol. The primary use of

deuteration is to create a stable, heavy-isotope-labeled internal standard for use in mass

spectrometry-based quantitative assays.[1] The key physicochemical properties are

summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15140873?utm_src=pdf-interest
https://www.benchchem.com/product/b15140873?utm_src=pdf-body
https://www.benchchem.com/product/b15140873?utm_src=pdf-body
https://www.benchchem.com/product/b15140873?utm_src=pdf-body
https://www.benchchem.com/product/b15140873?utm_src=pdf-body
https://www.ovid.com/journals/mobio/abstract/00005793-200407000-00009~coenzyme-a-biosynthesis-reconstruction-of-the-pathway-in?redirectionsource=fulltextview
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Name

(2R)-2,4-dihydroxy-3,3-

dimethyl-N-(1,1,3,3-

tetradeuterio-3-

hydroxypropyl)butanamide

PubChem

Synonyms D-Panthenol D4, HY-151003S PubChem

CAS Number 2673270-00-1 GlpBio, Gentaur

Molecular Formula C₉H₁₅D₄NO₄ ArtMolecule

Molecular Weight 209.28 g/mol PubChem

Appearance
Varies by supplier; typically a

solid or viscous liquid
N/A

Solubility Soluble in DMSO (10 mM) Gentaur

Core Application: Internal Standard for Quantitative
Analysis
The primary application of D-Panthenol-d4 in a research setting is as an internal standard for

the accurate quantification of D-Panthenol or its metabolic product, pantothenic acid (Vitamin

B5), in various biological matrices. Isotope dilution mass spectrometry (ID-MS) is a gold-

standard analytical technique that utilizes stable isotope-labeled internal standards to correct

for matrix effects and variations in sample preparation and instrument response, thereby

ensuring high accuracy and precision.

Experimental Workflow for Quantification of Pantothenic
Acid
The following diagram outlines a typical workflow for the quantification of pantothenic acid in a

biological sample using D-Panthenol-d4 as an internal standard.
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Caption: Experimental workflow for pantothenic acid quantification.

Detailed Experimental Protocol: Quantification of
Pantothenic Acid in Human Serum by LC-MS/MS
This protocol is a representative example and may require optimization for specific matrices

and instrumentation.

1. Materials and Reagents:

D-Panthenol-d4 (Internal Standard)

Pantothenic Acid (Calibrant)

Human Serum (Matrix)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic Acid (LC-MS grade)

Water (LC-MS grade)

Solid Phase Extraction (SPE) Cartridges (e.g., C18)

2. Preparation of Standard and Internal Standard Solutions:
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Prepare a stock solution of Pantothenic Acid in methanol at a concentration of 1 mg/mL.

Prepare a stock solution of D-Panthenol-d4 in methanol at a concentration of 1 mg/mL.

Prepare working solutions of Pantothenic Acid for the calibration curve by serial dilution of

the stock solution with methanol:water (1:1, v/v).

Prepare a working internal standard solution of D-Panthenol-d4 at a suitable concentration

(e.g., 100 ng/mL) in methanol:water (1:1, v/v).

3. Sample Preparation:

To 100 µL of human serum, add 10 µL of the D-Panthenol-d4 internal standard working

solution.

Add 300 µL of acetonitrile to precipitate proteins.

Vortex for 1 minute and centrifuge at 10,000 x g for 10 minutes.

Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

Reconstitute the residue in 100 µL of the mobile phase.

4. LC-MS/MS Conditions:

Liquid Chromatography (LC):

Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Gradient: A suitable gradient to separate pantothenic acid from matrix components.

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL
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Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI), Positive

Multiple Reaction Monitoring (MRM) Transitions:

Pantothenic Acid: Precursor ion (Q1) m/z -> Product ion (Q3) m/z (to be optimized

based on instrument)

D-Panthenol-d4: Precursor ion (Q1) m/z -> Product ion (Q3) m/z (to be optimized

based on instrument)

Optimize instrument parameters such as declustering potential, collision energy, and cell

exit potential for maximum signal intensity.

5. Data Analysis:

Integrate the peak areas for both pantothenic acid and D-Panthenol-d4.

Calculate the peak area ratio of pantothenic acid to D-Panthenol-d4.

Construct a calibration curve by plotting the peak area ratio against the concentration of the

pantothenic acid standards.

Determine the concentration of pantothenic acid in the serum samples from the calibration

curve.

Signaling Pathway Involvement
D-Panthenol is a provitamin of pantothenic acid (Vitamin B5). In the body, D-Panthenol is

readily converted to pantothenic acid, which is a crucial precursor for the biosynthesis of

Coenzyme A (CoA).[2][3][4] CoA is an essential cofactor in numerous metabolic pathways,

including the Krebs cycle (TCA cycle) and the metabolism of fatty acids and amino acids.

The following diagram illustrates the biosynthesis of Coenzyme A from Pantothenic Acid.
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Caption: Coenzyme A biosynthesis from pantothenic acid.
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This guide provides a foundational understanding of D-Panthenol-d4 for research applications.

For specific experimental designs and troubleshooting, it is recommended to consult relevant

scientific literature and the technical support of your chosen supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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